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Compound of Interest

Compound Name: 2-Bromopyrene

Cat. No.: B1587533 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromopyrene was readily available.

This guidance is based on the safety data for structurally similar compounds, including other

brominated pyrenes and general principles for handling polycyclic aromatic hydrocarbons

(PAHs). Researchers should handle 2-Bromopyrene with extreme caution and assume it

possesses significant hazards.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals. It outlines the necessary personal protective

equipment (PPE), step-by-step operational procedures, and disposal plans to ensure

laboratory safety and compliance.

Hazard Identification and Personal Protective Equipment
Based on related compounds, 2-Bromopyrene should be presumed to be a skin, eye, and

respiratory irritant. Polycyclic aromatic hydrocarbons as a class of compounds have known

toxic and carcinogenic properties. Therefore, stringent safety measures are mandatory.

Summary of Required Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection Safety Goggles

Tight-sealing, compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.

Face Shield

To be worn in addition to safety

goggles, especially when

handling larger quantities or

during procedures with a high

risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and dispose of them properly

after handling.

Body Protection Laboratory Coat Flame-resistant, fully buttoned.

Chemical Apron
Recommended when handling

significant quantities.

Respiratory Protection Chemical Fume Hood

All handling of 2-Bromopyrene

must be performed within a

certified chemical fume hood.

Respirator

For situations where a fume

hood is not available or in case

of a spill, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.

Quantitative Data Summary
Specific toxicological data for 2-Bromopyrene is limited. The following table includes its

chemical properties and the general occupational exposure limits for polycyclic aromatic

hydrocarbons (PAHs).
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Identifier Value

CAS Number 1714-27-8[1]

Molecular Formula C₁₆H₉Br[1]

Molecular Weight 281.15 g/mol [1]

OSHA PEL (for PAHs)

8-hour time-weighted average (TWA) of 0.2

mg/m³ (as the benzene-soluble fraction of coal

tar pitch volatiles).[2][3]

NIOSH REL (for PAHs)

Recommended at the lowest detectable

concentration, which was 0.1 mg/m³ for coal tar

pitch volatiles at the time of the

recommendation.[2][3]

Operational Plan for Safe Handling
This protocol details the safe handling of 2-Bromopyrene from receipt to disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for 2-Bromopyrene

Preparation

Handling

Cleanup and Disposal

1. Receive and Inspect
(Check for container damage)

2. Secure Storage
(Cool, dry, well-ventilated area away from incompatible materials)

3. Prepare Handling Area
(Ensure fume hood is certified, safety shower/eyewash are accessible)

4. Don Appropriate PPE
(Gloves, goggles, lab coat)

5. Weigh and Transfer
(Perform all manipulations inside a chemical fume hood)

6. Conduct Experiment
(Avoid dust/aerosol formation)

7. Decontaminate
(Clean all surfaces and equipment)

8. Segregate Waste
(Collect all contaminated materials in a labeled hazardous waste container)

9. Dispose of Waste
(Arrange for pickup by certified hazardous waste contractor)

10. Doff PPE
(Remove and dispose of gloves, wash hands thoroughly)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromopyrene.
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Step-by-Step Handling Protocol
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.

Keep the container tightly closed when not in use.

Pre-Handling Preparations:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

All work must be performed within a certified chemical fume hood to prevent inhalation of

dust or vapors.

Don all required personal protective equipment (nitrile gloves, safety goggles, face shield,

and a fully buttoned lab coat).

Handling the Compound:

Handle 2-Bromopyrene as a solid, avoiding the formation of dust.

Use appropriate tools for transfers to minimize the risk of spillage.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Disposal Plan
All waste containing 2-Bromopyrene must be treated as hazardous waste.

Step-by-Step Disposal Protocol
Waste Segregation:
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Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a

dedicated, labeled hazardous waste container.

Solutions containing 2-Bromopyrene should be collected in a separate, labeled

hazardous waste container for halogenated organic solvents.

Never dispose of 2-Bromopyrene in the regular trash or down the drain. Chemical waste

must be disposed of through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.[4]

Container Management:

Ensure all waste containers are in good condition, compatible with the chemical, and are

kept closed except when adding waste.

Label all containers with "Hazardous Waste," the full chemical name "2-Bromopyrene,"

and the associated hazards.

Empty Container Disposal:

Empty containers that held 2-Bromopyrene must be decontaminated.

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).[5]

The rinsate must be collected and disposed of as hazardous liquid waste.[5]

After triple-rinsing, deface the label on the empty container before disposing of it in the

appropriate solid waste stream, following institutional guidelines.

Spill Cleanup Protocol
Evacuate and Secure: Alert others in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Absorb: For any spills, absorb with an inert material such as vermiculite, sand, or a chemical

absorbent pad.
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Cleanup: Carefully sweep or scoop up the absorbent material and place it in a sealed,

labeled container for disposal as hazardous waste.

Decontaminate: Clean the spill area with soap and water, collecting all cleaning materials as

hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department in accordance with your site-specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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